Cas no 501352-04-1 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide)

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(1-piperidinylsulfonyl)-
- N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
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- Inchi: 1S/C21H22N4O5S/c1-29-18-8-4-3-7-17(18)20-23-24-21(30-20)22-19(26)15-9-11-16(12-10-15)31(27,28)25-13-5-2-6-14-25/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,22,24,26)
- InChI Key: HQEHLRHLADSOLQ-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- pka: 9.85±0.70(Predicted)
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0559-0132-25mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-5μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-50mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-40mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-2mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-4mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-20mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-10mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-10μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0559-0132-20μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
501352-04-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 |
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Related Literature
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
Comprehensive Overview of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 501352-04-1)
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 501352-04-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a 1,3,4-oxadiazole ring, a piperidine sulfonyl group, and a benzamide backbone, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.
The compound's CAS number 501352-04-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name reflects the presence of key functional groups, such as the methoxyphenyl moiety, which is often associated with enhanced bioavailability and metabolic stability. In recent years, the demand for sulfonamide-based compounds like this one has surged due to their versatility in drug design, particularly in targeting enzymes and receptors involved in inflammation and immune responses.
One of the most searched questions related to this compound is: "What are the potential applications of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide?" Preliminary studies suggest its relevance in kinase inhibition, a hot topic in oncology and autoimmune disease research. Kinases play a pivotal role in cell signaling, and inhibitors like this compound could pave the way for novel treatments. Additionally, its oxadiazole core is known for its antimicrobial properties, aligning with the growing interest in combating antibiotic resistance.
Another trending query is: "How is CAS 501352-04-1 synthesized?" The synthesis typically involves multi-step organic reactions, including the formation of the 1,3,4-oxadiazole ring via cyclization of hydrazide intermediates, followed by sulfonylation of the piperidine group. Researchers emphasize the importance of optimizing reaction conditions to improve yield and purity, as impurities can significantly impact biological activity. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods.
The compound's physicochemical properties, such as solubility, logP, and stability under physiological conditions, are also frequently explored. These factors are critical for drug delivery systems, especially in the context of oral bioavailability. With the rise of computational chemistry, in silico modeling of this molecule has become a popular tool to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile, reducing the need for extensive preclinical trials.
In the realm of personalized medicine, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide is being investigated for its potential to target specific genetic mutations. This aligns with the increasing demand for precision therapeutics, where compounds are tailored to individual patient profiles. The piperidine sulfonyl group, in particular, is being studied for its ability to enhance binding affinity to certain protein targets, a feature highly sought after in drug discovery.
From a commercial perspective, the compound's patent status and supply chain are topics of interest. Companies specializing in custom synthesis and contract research often highlight their capability to produce high-purity batches of CAS 501352-04-1, catering to academic and industrial clients. The global market for such specialized chemicals is expanding, driven by advancements in high-throughput screening and combinatorial chemistry.
In summary, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 501352-04-1) represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential applications in drug development make it a subject of ongoing research. As the scientific community continues to unravel its mechanisms, this compound may soon emerge as a cornerstone in the next generation of therapeutics.
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